Cas no 871948-88-8 ((2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate)

• Product Name: (2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate
• CAS No: 871948-88-8
• MF: C₂₅H₃₃NO₄
• MW: 411.533827543259
• CID: 1865116
• PubChem ID: 11517169
• Update Time: 2025-04-21

(2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-O,O-DIACETYL-3-DIBENZYLAMINO-5-METHYLHEXANE-1,2-DIOL
• (2R,3S)-3-(dibenzylamino)-5-methylhexane-1,2-diyl diacetate
• [(2R,3S)-2-acetyloxy-3-(dibenzylamino)-5-methylhexyl] acetate
• DTXCID80418745
• 871948-88-8
• DTXSID90467926
• D60047

• Inchi： 1S/C25H33NO4/c1-19(2)15-24(25(30-21(4)28)18-29-20(3)27)26(16-22-11-7-5-8-12-22)17-23-13-9-6-10-14-23/h5-14,19,24-25H,15-18H2,1-4H3/t24-,25-/m0/s1
• InChI Key： GDIPJTZDCBJZGH-DQEYMECFSA-N
• SMILES： O(C(C)=O)[C@@H](COC(C)=O)[C@H](CC(C)C)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 411.24100
• Monoisotopic Mass: 411.24095853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 508.294°C at 760 mmHg
• Flash Point: 261.207°C
• Refractive Index: 1.536
• PSA: 55.84000
• LogP: 4.59830